(R)-2-acetamido-3-hydroxypropanoic acid
Overview
Description
(R)-2-Acetamido-3-hydroxypropanoic acid, also known as (R)-3-hydroxy-2-amino-propanoic acid, is an important organic compound that is used in a variety of scientific research applications. It is a chiral molecule, meaning that it has two forms, (R)-2-acetamido-3-hydroxypropanoic acid and (S)-2-acetamido-3-hydroxypropanoic acid, which are mirror images of each other. This compound is used in numerous biochemical and physiological experiments, as well as in a variety of laboratory experiments.
Scientific Research Applications
Neurotransmission and Cognitive Function
N-Acetyl-d-serine: plays a crucial role in the brain’s neurotransmission processes. It acts as an endogenous ligand for N-methyl-D-aspartate (NMDA) and δ2 glutamate receptors , which are involved in memory and learning . This compound’s modulation of receptor activity is essential for cognitive functions, making it a potential therapeutic agent for neurodegenerative diseases and cognitive disorders.
Developmental Biology
In non-mammalian species like the slime mold Dictyostelium discoideum , N-Acetyl-d-serine is involved in developmental processes. It regulates the cAMP signaling relay, affecting the organism’s development stages and spore formation efficiency . This highlights its significance in understanding the molecular mechanisms of development and differentiation.
Biomanufacturing
N-Acetyl-d-serine: is utilized in biomanufacturing, particularly in enzymatic cascade systems for synthesizing D-amino acids. These systems are energy-saving and environmentally friendly, offering a sustainable alternative to chemical synthesis methods . The compound’s role in these systems underscores its importance in industrial applications, including pharmaceuticals and food products.
Structural Modification of Natural Products
The introduction of amino acids like N-Acetyl-d-serine into natural products can improve their solubility, activity, and reduce adverse effects. This application is particularly relevant in drug discovery, where the modification of natural compounds can lead to the development of new therapeutic agents .
Microbial Physiology
N-Acetyl-d-serine: is significant in microbial physiology, particularly in the metabolism of certain bacteria. Its presence in peptidoglycan cell walls and involvement in cell wall assembly and modification are areas of interest for antimicrobial research .
Agricultural Chemicals
The compound’s applications extend to agriculture, where it may be used to develop new types of agricultural chemicals. Its biological activity could lead to the creation of compounds that promote plant growth or protect crops from pests and diseases .
Mechanism of Action
Target of Action
N-Acetyl-d-serine, also known as ®-2-acetamido-3-hydroxypropanoic acid, is a compound that primarily targets the Coagulation factor XIII A chain in humans . The Coagulation factor XIII A chain plays a crucial role in the blood coagulation process, which is essential for wound healing and preventing excessive bleeding.
Mode of Action
This interaction may result in changes to the blood coagulation process, although the specific nature of these changes is currently unknown .
Biochemical Pathways
N-Acetyl-d-serine is involved in several biochemical pathways. It is a part of the class of organic compounds known as n-acyl-l-alpha-amino acids, which are n-acylated alpha amino acids having the L-configuration of the alpha-carbon atom . These compounds play a crucial role in various biochemical processes, including protein synthesis and metabolism .
Action Environment
The action, efficacy, and stability of N-Acetyl-d-serine can be influenced by various environmental factors. Specific details about how these factors influence the compound’s action are currently unknown
properties
IUPAC Name |
(2R)-2-acetamido-3-hydroxypropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO4/c1-3(8)6-4(2-7)5(9)10/h4,7H,2H2,1H3,(H,6,8)(H,9,10)/t4-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJIHLJJYMXLCOY-SCSAIBSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CO)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@H](CO)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401316393 |
Source
|
| Record name | N-Acetyl-D-serine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401316393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
152612-69-6 |
Source
|
| Record name | N-Acetyl-D-serine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=152612-69-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Acetyl-D-serine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401316393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | D-Serine, N-acetyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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